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Compound of Interest

Compound Name: tert-Butyl diethylphosphonoacetate

Cat. No.: B104338 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring a safe and compliant laboratory environment.

This guide provides essential, step-by-step procedures for the safe disposal of tert-butyl
diethylphosphonoacetate, a common reagent in organic synthesis. Adherence to these

protocols is critical for minimizing environmental impact and maintaining workplace safety.

Chemical and Physical Properties

A thorough understanding of the properties of tert-butyl diethylphosphonoacetate is the first

step in safe handling and disposal.

Property Value

Molecular Formula C10H21O5P[1]

Molecular Weight 252.24 g/mol [1][2]

Appearance Liquid[2]

Boiling Point 100-103 °C at 1.5 mmHg[2]

Density 1.074 g/mL at 25 °C[2]

Solubility

Soluble in organic solvents like acetone,

chloroform, and diethyl ether; slightly soluble in

water.[3]
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Hazard Identification and Safety Precautions

tert-Butyl diethylphosphonoacetate is classified as a hazardous substance. All personnel

handling this chemical must be aware of its potential dangers and take appropriate

precautions.

Hazard Description

Eye Irritation Causes serious eye irritation.[1][4]

Skin Irritation Causes skin irritation.[1][5]

Respiratory Irritation May cause respiratory irritation.[1][5][6]

Ingestion/Inhalation Harmful if ingested or inhaled.[3]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling tert-butyl diethylphosphonoacetate, including:

Chemical safety goggles or a face shield.[3]

Chemically resistant gloves (e.g., nitrile).[3]

A laboratory coat.

Use in a well-ventilated area or with a chemical fume hood.[3][5]

Step-by-Step Disposal Protocol
The disposal of tert-butyl diethylphosphonoacetate must comply with all local, state, and

federal regulations.[3] Improper disposal, such as pouring it down the drain or discarding it with

regular trash, is prohibited.[3]

1. Waste Collection and Storage:

Segregation: Collect waste tert-butyl diethylphosphonoacetate and any materials

contaminated with it (e.g., pipette tips, gloves, absorbent paper) in a dedicated, properly

labeled hazardous waste container.
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Container Requirements: The waste container must be made of a material compatible with

the chemical, have a secure, tight-fitting lid, and be in good condition without leaks.

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "tert-Butyl diethylphosphonoacetate."

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

secondary containment area away from incompatible materials, such as strong oxidizing

agents.[5]

2. Arranging for Professional Disposal:

Contact a Licensed Waste Disposal Company: The disposal of tert-butyl
diethylphosphonoacetate should be handled by a licensed and reputable chemical waste

disposal company.[3] These companies are equipped to manage hazardous materials in an

environmentally responsible manner.

Provide Information: Be prepared to provide the waste disposal company with a Safety Data

Sheet (SDS) for tert-butyl diethylphosphonoacetate and an accurate description of the

waste, including its composition and volume.

Follow Manifesting Procedures: For off-site transportation and disposal, a hazardous waste

manifest will be required to track the waste from its point of generation to its final disposal

facility, a "cradle-to-grave" requirement under regulations like the Resource Conservation

and Recovery Act (RCRA) in the United States.[7][8]

3. Handling Spills:

Evacuate and Ventilate: In the event of a spill, evacuate non-essential personnel from the

area and ensure adequate ventilation.

Containment: Use an inert absorbent material, such as vermiculite or sand, to contain the

spill.

Collection: Carefully collect the absorbed material and place it in the designated hazardous

waste container.
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Decontamination: Clean the spill area thoroughly with soap and water. All cleaning materials

should also be treated as hazardous waste.

4. Decontamination of Empty Containers:

Triple Rinsing: Empty containers that held tert-butyl diethylphosphonoacetate should be

triple-rinsed with a suitable solvent (e.g., acetone).[4]

Rinsate Collection: The rinsate from this process is considered hazardous waste and must

be collected in the designated hazardous waste container.

Container Disposal: Once decontaminated, the container can be offered for recycling or

reconditioning.[4] Alternatively, it can be punctured to render it unusable for other purposes

and disposed of according to institutional guidelines.[4]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of tert-butyl diethylphosphonoacetate.
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Caption: Disposal workflow for tert-Butyl diethylphosphonoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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